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Introduction

TC AQP1 1 is a potent and selective tool compound for studying the physiological and
pathophysiological roles of Aquaporin-1 (AQP1), a water channel protein implicated in a variety
of biological processes. AQP1 is involved in fluid transport, cell migration, angiogenesis, and
signal transduction.[1] Dysregulation of AQP1 has been linked to cancer progression, edema
formation, and other diseases.[1][2][3] TC AQP1 1 provides a valuable pharmacological tool to
investigate the function of AQP1 in these processes. This document provides detailed
application notes and protocols for the use of TC AQP1 1 in physiological research.

Physicochemical Properties and Data Presentation

TC AQP1 1, with the chemical name 3,3'-(1,3-Phenylene)bis(2-propenoic acid), is a small
molecule inhibitor of human AQP1.[4][5] Its properties are summarized in the table below for
easy reference.
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Property Value Reference

) 3,3-(1,3-Phenylene)bis(2-
Chemical Name o [4]
propenoic acid)

Molecular Formula C12H1004

Molecular Weight 218.21 g/mol

ICso for hAQP1 8 uM [4]
Purity >98% (HPLC) [4]
Solubility Soluble to 100 mM in DMSO
Storage Store at +4°C [4]

Note on Selectivity: While TC AQP1 1 is a potent inhibitor of AQP1, comprehensive quantitative
data on its selectivity against other human aquaporin isoforms (e.g., AQP3, AQP4, AQP9) is
not readily available in the public domain. The discovery of TC AQP1 1 was based on virtual
screening targeting the extracellular entrance of the AQP1 channel, and mutagenesis studies
have indicated that the non-conserved residue Lys36 is crucial for its binding, suggesting a
potential for selectivity.[6] However, researchers should exercise caution and consider
performing their own selectivity profiling if off-target effects on other agquaporins are a concern
in their experimental system.

Mechanism of Action and Signhaling Pathways

TC AQP1 1 inhibits the water permeability of AQP1 channels.[4] By blocking the influx and
efflux of water through AQP1, TC AQP1 1 can be used to study cellular processes that are
dependent on rapid water transport.

One of the key signaling pathways influenced by AQP1 is the Wnt/B-catenin pathway, which is
crucial in cancer development and cell migration. AQP1 has been shown to interact with and
stabilize B-catenin, preventing its proteasomal degradation. This leads to the accumulation of
-catenin in the cytoplasm and its subsequent translocation to the nucleus, where it acts as a
transcriptional co-activator for genes involved in cell proliferation and migration.[6][7][8] While
studies have primarily used genetic knockdown of AQP1 to demonstrate this link, TC AQP1 1
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can be employed as a pharmacological tool to investigate the consequences of AQP1 inhibition
on the Wnt/[3-catenin signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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